Cas no 1213564-22-7 ((1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine
• CAS No: 1213564-22-7
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5592767
• PubChem ID: 86674555
• Update Time: 2025-05-19

(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-FLUORO-2-METHOXYPHENYL)ETHYLAMINE
• Benzenemethanamine, 3-fluoro-2-methoxy-α-methyl-, (αS)-
• 1213564-22-7
• (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine

• Inchi： 1S/C9H12FNO/c1-6(11)7-4-3-5-8(10)9(7)12-2/h3-6H,11H2,1-2H3/t6-/m0/s1
• InChI Key： XKDDLSQQLGMSCP-LURJTMIESA-N
• SMILES： N[C@H](C1=CC=CC(F)=C1OC)C

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 248.1±30.0 °C(Predicted)
• pka: 8.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine

Chemical Profile of (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 1213564-22-7)

The compound (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine, identified by its CAS number 1213564-22-7, is a sophisticated organic molecule with significant implications in the field of pharmaceutical chemistry. This chiral amine derivative features a benzene ring substituted with both a fluoro group and a methoxy group, which contribute to its unique electronic and steric properties. The presence of the (1S) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity and potential therapeutic applications.

In recent years, there has been growing interest in fluoro-substituted aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The combination of the fluoro and methoxy groups in (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine makes it a promising candidate for further investigation in drug discovery. Studies have shown that such modifications can significantly influence the pharmacokinetic and pharmacodynamic profiles of molecules, making them more suitable for clinical use.

The stereochemistry of the amine moiety is another critical aspect of this compound. Chiral centers are often responsible for the differences in biological activity between enantiomers, and the (1S) configuration of this compound may confer specific interactions with biological receptors. This has led to extensive research into the development of chiral auxiliaries and catalysts that can efficiently produce enantiomerically pure compounds like (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have been instrumental in understanding how (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine interacts with target proteins. These studies have revealed potential applications in the treatment of various diseases, including neurological disorders and cancer. The fluoro group, in particular, has been shown to enhance the binding affinity of small molecules to their targets, making it an attractive feature for drug design.

The methoxy group in this compound also plays a significant role in its overall properties. Methoxy-substituted aromatic compounds are known for their ability to modulate enzyme activity and receptor binding. This has led to their inclusion in numerous drug candidates that are currently under investigation. The combination of both fluoro and methoxy groups in (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine suggests that it may exhibit multiple mechanisms of action, further enhancing its therapeutic potential.

In vitro studies have begun to explore the biological activity of this compound. Initial results suggest that it may possess properties relevant to neurotransmitter receptor modulation, which could make it useful in the treatment of conditions such as depression and anxiety. Additionally, its structural features may allow it to interact with enzymes involved in cancer pathways, potentially leading to novel anticancer therapies.

The synthesis of (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine presents unique challenges due to its complex stereochemistry and functional groups. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

As research continues, the potential applications of this compound are likely to expand. Its unique structural features make it a versatile building block for more complex molecules, and its biological activity suggests that it could be developed into a lead compound for new drugs. The combination of computational modeling, synthetic chemistry, and biological testing will be crucial in realizing this potential.

In conclusion, (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 1213564-22-7) is a promising compound with significant therapeutic potential. Its unique structural features, including the (1S) configuration and fluoro/methoxy substituents, make it an attractive candidate for further investigation in drug discovery. As research progresses, we can expect to see more applications emerge from this versatile molecule.